Cas no 2229088-14-4 (methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate
• CAS No: 2229088-14-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6429839
• PubChem ID: 165825996
• Update Time: 2025-10-24

methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate
• 2229088-14-4
• EN300-1756403

• Inchi： 1S/C11H16N2O2S/c1-13-5-4-12-7-9(13)8-3-6-16-10(8)11(14)15-2/h3,6,9,12H,4-5,7H2,1-2H3
• InChI Key： ADCKDZPKLSCAQY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1CNCCN1C

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.8Ų

Additional information on methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate

Research Brief on Methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate (CAS: 2229088-14-4): Recent Advances and Applications

Methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate (CAS: 2229088-14-4) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and piperazine moieties, has shown promising potential as a scaffold for the development of novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in drug discovery, particularly in targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, which are critical in cancer therapy. The compound's structural flexibility allows for modifications that can enhance binding affinity and selectivity towards specific kinase targets, thereby reducing off-target effects and improving therapeutic efficacy.

In addition to its applications in oncology, methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate has been investigated for its potential in treating central nervous system (CNS) disorders. Researchers have synthesized derivatives of this compound and evaluated their activity as modulators of neurotransmitter receptors. Preliminary results indicate that certain derivatives exhibit high affinity for serotonin and dopamine receptors, suggesting their potential use in treating depression and Parkinson's disease. These findings were highlighted in a recent article in ACS Chemical Neuroscience (2024).

The synthetic routes to produce methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate have also been a focus of recent research. A novel, cost-effective method involving a one-pot multicomponent reaction was reported in Organic Letters (2023). This method not only improves yield but also reduces the environmental impact associated with traditional synthetic approaches. Such advancements are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives. Future research directions may include structure-activity relationship (SAR) studies to identify the most potent analogs, as well as in vivo studies to assess bioavailability and toxicity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinically viable therapeutics.

In conclusion, methyl 3-(1-methylpiperazin-2-yl)thiophene-2-carboxylate (CAS: 2229088-14-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from oncology to CNS disorders, and recent advancements in synthetic methodologies have further bolstered its potential. Continued research in this area is expected to yield innovative therapeutic agents that address unmet medical needs.